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Compound of Interest

Compound Name: tert-Butylchlorodiphenylsilane

Cat. No.: B1147699 Get Quote

An In-depth Technical Guide to the Moisture Sensitivity and Handling of tert-Butyldiphenylsilyl

Chloride (TBDPSCl)

Audience: Researchers, scientists, and drug development professionals.

Introduction
Tert-Butyldiphenylsilyl chloride (TBDPSCl) is a versatile and widely utilized organosilicon

compound in organic synthesis.[1] Its primary application is as a protecting group for hydroxyl

functionalities, forming robust tert-butyldiphenylsilyl (TBDPS) ethers.[1][2] The significant steric

bulk provided by the two phenyl groups and the tert-butyl group confers exceptional stability to

the resulting silyl ether, particularly under acidic conditions.[2][3][4] This stability makes

TBDPSCl an invaluable reagent in complex, multi-step syntheses where other silyl ethers might

be labile.[5][6] However, the electrophilic nature of the silicon-chlorine bond also makes

TBDPSCl highly susceptible to hydrolysis, necessitating specific handling and storage

procedures to maintain its reactivity and prevent the formation of unwanted byproducts.[1][7]

This guide provides a comprehensive overview of the moisture sensitivity of TBDPSCl, detailed

protocols for its handling, and methods for mitigating the impact of hydrolysis.

Physicochemical Properties
TBDPSCl is typically a colorless to light yellow liquid with a boiling point of 90 °C at 0.01

mmHg.[7] Key properties are summarized in the table below.
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Property Value References

CAS Number 58479-61-1 [1][8]

Molecular Formula C₁₆H₁₉ClSi [1][8]

Molecular Weight 274.86 g/mol [7][9]

Appearance
Colorless to light yellow/orange

liquid

Density ~1.06 g/mL at 25 °C [7]

Boiling Point 90 °C @ 0.01 mmHg [7]

Flash Point 112 °C (233.6 °F)

Solubility

Miscible in most organic

solvents (e.g., DMF, CH₂Cl₂,

THF)

[7][10]

Sensitivity Moisture Sensitive [7][11][12]

Moisture Sensitivity and Hydrolysis
The core of TBDPSCl's reactivity lies in the electrophilic silicon atom, which is readily attacked

by nucleophiles. Water is a potent nucleophile that reacts with TBDPSCl in an undesirable

hydrolysis pathway. This reaction is often rapid and leads to the formation of tert-

butyldiphenylsilanol (TBDPS-OH).[13] The silanol byproduct can then undergo self-

condensation to form 1,1,3,3-tetraphenyl-1,3-di-tert-butyldisiloxane.[13]

The presence of these byproducts can complicate reactions by consuming the reagent and

introducing impurities that require removal during work-up and purification.[13] Therefore,

handling TBDPSCl under strictly anhydrous conditions is critical for successful and

reproducible synthetic outcomes.[1]
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Diagram 1: TBDPSCl Hydrolysis Pathway

Hydrolysis Condensation

TBDPSCl tert-Butyldiphenylsilanol
(TBDPS-OH)

+ H₂O
- HClH₂O (Moisture)

HCl

1,1,3,3-Tetraphenyl-1,3-di-tert-butyldisiloxane

+ TBDPS-OH
- H₂O
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Diagram 2: Safe Handling Workflow for TBDPSCl
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Use Oven-Dried
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Transfer Reagent
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Procedure Complete

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 3: Workflow for Protection of an Alcohol with TBDPSCl
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Diagram 4: Relative Acidic Stability of Silyl Ethers

Increasing Stability in Acid →
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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